Cas no 2225177-37-5 (1-(3-Methoxyphenyl)-1H-pyrazole-4-boronic acid)

• Product Name: 1-(3-Methoxyphenyl)-1H-pyrazole-4-boronic acid
• CAS No: 2225177-37-5
• MF: C₁₀H₁₁BN₂O₃
• MW: 218.02
• CID: 5143554
• PubChem ID: 66521526
• Update Time: 2024-11-05

1-(3-Methoxyphenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxyphenyl)-1H-pyrazole-4-boronic acid
• Boronic acid, B-[1-(3-methoxyphenyl)-1H-pyrazol-4-yl]-
• (1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)boronic acid
• AKOS015946964
• 2225177-37-5

• Inchi： 1S/C10H11BN2O3/c1-16-10-4-2-3-9(5-10)13-7-8(6-12-13)11(14)15/h2-7,14-15H,1H3
• InChI Key： YMDTVUVETMCPMX-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=CC(OC)=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 218.0862724g/mol
• Monoisotopic Mass: 218.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų